![molecular formula C19H14ClNO2 B4399543 N-(4-acetylphenyl)-5-chloro-1-naphthamide](/img/structure/B4399543.png)
N-(4-acetylphenyl)-5-chloro-1-naphthamide
Overview
Description
N-(4-acetylphenyl)-5-chloro-1-naphthamide, also known as ACN, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. ACN is a naphthalene derivative that has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of N-(4-acetylphenyl)-5-chloro-1-naphthamide's interaction with PKC involves the formation of a hydrogen bond between the amide group of this compound and the carbonyl group of the regulatory domain of PKC. This interaction stabilizes the conformation of PKC, leading to a change in its activity. The fluorescence shift of this compound is due to the change in its microenvironment upon binding to PKC.
Biochemical and Physiological Effects:
This compound has been found to exhibit interesting biochemical and physiological effects, particularly in the context of PKC signaling pathways. This compound can modulate the activity of PKC and its downstream effectors, leading to changes in cellular processes such as proliferation, differentiation, and apoptosis. This compound has also been shown to affect the expression of various genes involved in PKC signaling, suggesting a potential role in gene regulation.
Advantages and Limitations for Lab Experiments
N-(4-acetylphenyl)-5-chloro-1-naphthamide has several advantages for lab experiments, including its high selectivity for PKC and its fluorescent properties that allow for easy detection and quantification. However, this compound has some limitations, such as its potential toxicity and the need for optimization of reaction conditions for synthesis.
Future Directions
For N-(4-acetylphenyl)-5-chloro-1-naphthamide include the development of biosensors, optimization of synthesis, and combination with other probes for investigating complex signaling pathways.
Scientific Research Applications
N-(4-acetylphenyl)-5-chloro-1-naphthamide has been widely used in scientific research as a fluorescent probe for detecting protein-ligand interactions, particularly with the protein kinase C (PKC) family. This compound can selectively bind to the regulatory domain of PKC, resulting in a shift in its fluorescence emission spectrum. This property has been used to investigate the activation and inhibition of PKC by various ligands and to screen potential PKC inhibitors.
properties
IUPAC Name |
N-(4-acetylphenyl)-5-chloronaphthalene-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClNO2/c1-12(22)13-8-10-14(11-9-13)21-19(23)17-6-2-5-16-15(17)4-3-7-18(16)20/h2-11H,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSSPGSRNJYMWED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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